Cas no 27163-66-2 (1-Chloro-3-cyclohexylbenzene)

• Product Name: 1-Chloro-3-cyclohexylbenzene
• CAS No: 27163-66-2
• MF: C₁₂H₁₅Cl
• MW: 194.700502634048
• CID: 1094011
• PubChem ID: 19899586
• Update Time: 2025-05-19

1-Chloro-3-cyclohexylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-cyclohexylbenzene
• 27163-66-2
• SY263661
• SCHEMBL3783699
• CBA16366
• MFCD27997117
• AC9053
• CS-0450552

• Inchi： 1S/C12H15Cl/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2
• InChI Key： OTNQSMUJXLNDSM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CCCCC1

Computed Properties

• Exact Mass: 194.08635
• Monoisotopic Mass: 194.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-Chloro-3-cyclohexylbenzene

Introduction to 1-Chloro-3-cyclohexylbenzene (CAS No. 27163-66-2)

1-Chloro-3-cyclohexylbenzene, identified by its Chemical Abstracts Service (CAS) number 27163-66-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic halide features a chloro substituent at the para position relative to a cyclohexyl group on a benzene ring, making it a versatile intermediate in synthetic chemistry. The unique structural motif of this compound has garnered attention for its potential applications in drug discovery and material science, particularly due to its ability to serve as a precursor for more complex molecules.

The synthesis of 1-Chloro-3-cyclohexylbenzene typically involves the chlorination of 3-cyclohexylbenzene, a process that requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic chlorination or electrochemical methods have been explored to optimize the reaction pathway, minimizing side products and enhancing efficiency. The compound's stability under various conditions makes it an attractive candidate for further functionalization, enabling the development of novel derivatives with tailored properties.

In recent years, 1-Chloro-3-cyclohexylbenzene has been studied for its pharmacological potential. Researchers have been particularly interested in its role as a building block for nonsteroidal anti-inflammatory drug (NSAID) analogs. The cyclohexyl group introduces steric hindrance, which can modulate the binding affinity of the resulting drug candidates to biological targets. Preliminary computational studies suggest that derivatives of this compound may exhibit improved selectivity over existing NSAIDs, reducing gastrointestinal side effects while maintaining therapeutic efficacy.

Moreover, the incorporation of halogenated aromatic rings into pharmaceuticals has been linked to enhanced metabolic stability and bioavailability. 1-Chloro-3-cyclohexylbenzene aligns with this trend, offering a scaffold that can be modified to achieve optimal pharmacokinetic profiles. Current research is focusing on exploring its utility in the synthesis of kinase inhibitors, where the chloro and cyclohexyl moieties can be strategically positioned to interact with specific enzymatic sites.

The compound's relevance extends beyond medicinal chemistry into materials science. Its aromatic structure and halogen content make it a candidate for developing advanced polymers with improved thermal stability and electronic properties. Researchers are investigating its potential as a monomer in conductive polymers or as a crosslinking agent in high-performance resins. The ability to fine-tune its chemical properties through selective functionalization opens up possibilities for creating materials with bespoke characteristics.

From an industrial perspective, 1-Chloro-3-cyclohexylbenzene represents a valuable intermediate in fine chemical manufacturing. Its synthesis pathway can be scaled up for commercial production, provided that sustainable and cost-effective methods are employed. Recent advancements in green chemistry have prompted investigations into solvent-free reactions or catalytic processes that minimize waste generation. Such innovations not only enhance economic feasibility but also align with global efforts toward environmental responsibility.

The analytical characterization of 1-Chloro-3-cyclohexylbenzene is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring the consistency of batches produced for research or commercial purposes. High-resolution NMR studies have revealed interesting insights into the conformational preferences of the cyclohexyl group, which could influence reactivity in subsequent synthetic steps.

In conclusion, 1-Chloro-3-cyclohexylbenzene (CAS No. 27163-66-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a promising candidate for developing new drugs and advanced materials. Ongoing research continues to uncover its potential, driven by advancements in synthetic methodologies and computational modeling. As scientists delve deeper into its properties, 1-Chloro-3-cyclohexylbenzene is poised to play an increasingly important role in shaping the future of chemical innovation.